Cas no 198904-85-7 (1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine)
1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine is a protected hydrazine derivative featuring a Boc (tert-butoxycarbonyl) group and a 2-pyridinyl-substituted benzylidene moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The Boc group enhances stability, facilitating handling and storage, while the pyridinylbenzylidene segment offers versatility in further functionalization. Its structural attributes make it valuable for constructing complex heterocyclic frameworks or serving as a precursor in hydrazone-based reactions. The compound’s well-defined reactivity and compatibility with standard synthetic protocols underscore its utility in research and industrial applications requiring controlled hydrazine chemistry.
198904-85-7 structure
Product Name:1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine
CAS No:198904-85-7
MF:C17H21N3O2
MW:299.367543935776
MDL:MFCD04035550
CID:66538
PubChem ID:9796325
Update Time:2025-10-15
1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate
- N-1-(tert-butoxycarbonyl)-N-2-[4-(pyridin-2-yl)benzyl]hydrazine
- T-butyl-2-[4-(pyridin-2-yl)benzyl] hydrazinecarboxylate
- Hydrazinecarboxylic acid
- 2-[[4-(2-pyridinyl)phenyl]methyl]-, 1,1-dimethylethyl ester
- 1-Boc-2-[4-(2-pyridinyl)benzylidene]hydrazine
- Hydrazinecarboxylic acid, 2-[[4-(2-pyridinyl)phenyl]methyl]-, 1,1-dimethylethyl ester
- tert-butyl N-[(4-pyridin-2-ylphenyl)methylamino]carbamate
- 2-[[4-(2-Pyridinyl)phenyl]methyl]-hydrazinecarboxylic acid 1,1-dimethylethyl ester
- 1-BOC-2-PYRIDYLPHENYLMETHYL HYDRAZINE
- phenyl]methyl]-,1,1-dimethylethyl ester
- N-1-Boc-N-2-[4-(pyridin-2-yl)benzylidene]hydrazine
- 2-[[4-(2-Pyridinyl)phenyl]Methyl]-hydrazinecarboxylic acid
- PubChem18780
- KSC174O8P
- HYD012
- GIMJTKJSKPENNG-UHFFFAOYSA-N
- BCP28313
- CT0148
- LS40050
- AM84683
- Hydrazinecarboxylicaci
- 1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine
- 198904-85-7
- FT-0657986
- tert-butyl 2-[4-(2-pyridinyl)benzyl]hydrazinecarboxylate
- SCHEMBL6692
- DTXSID40430867
- A51031
- CS-0141577
- TERT-BUTYL2-(4-(PYRIDIN-2-YL)BENZYL)HYDRAZINECARBOXYLATE
- tert-butyl 2-(4-(pyridin-2-yl)benzyl)hydrazine-1-carboxylate
- AS-15477
- T-butyl-2-[4-(pyridin-2-yl)benzyl] hydrazine carboxylate
- tert-butyl3-[4-(pyridin-2-yl)benzyl]carbazate
- Hydrazinecarboxylicacid,2-[[4-(2-pyridinyl)phenyl]methyl]-,1,1-dimethylethylester
- N'-{[4-(pyridin-2-yl)phenyl]methyl}(tert-butoxy)carbohydrazide
- A4355
- J-012848
- tert-Butyl 2-{[4-(pyridin-2-yl)phenyl]methyl}hydrazine-1-carboxylate
- MFCD04035550
- N'-(4-Pyridin-2-yl-benzyl)-hydrazinecarboxylic acid tert-butyl ester
- AKOS015908769
- N'-{[4-(PYRIDIN-2-YL)PHENYL]METHYL}TERT-BUTOXYCARBOHYDRAZIDE
- DB-049839
-
- MDL: MFCD04035550
- Inchi: 1S/C17H21N3O2/c1-17(2,3)22-16(21)20-19-12-13-7-9-14(10-8-13)15-6-4-5-11-18-15/h4-11,19H,12H2,1-3H3,(H,20,21)
- InChI Key: GIMJTKJSKPENNG-UHFFFAOYSA-N
- SMILES: O(C(NNCC1C=CC(C2C=CC=CN=2)=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 299.16300
- Monoisotopic Mass: 299.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.2
- XLogP3: 2.8
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.1
- Melting Point: 78-81°C
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.55
- PSA: 63.25000
- LogP: 4.05970
- Vapor Pressure: No data available
1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction: H315 (95%) H319 (95%) H335 (95%)
- Storage Condition:Keep in dark place,Sealed in dry,Room Temperature
1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM170726-25g |
tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate |
198904-85-7 | 95+% | 25g |
$141 | 2021-08-05 | |
| Chemenu | CM170726-100g |
tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate |
198904-85-7 | 95+% | 100g |
$346 | 2021-08-05 | |
| Ambeed | A532623-250mg |
tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate |
198904-85-7 | 97% | 250mg |
$5.0 | 2024-07-28 | |
| Ambeed | A532623-1g |
tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate |
198904-85-7 | 97% | 1g |
$7.0 | 2025-02-25 | |
| Ambeed | A532623-5g |
tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate |
198904-85-7 | 97% | 5g |
$9.0 | 2025-02-25 | |
| Ambeed | A532623-10g |
tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate |
198904-85-7 | 97% | 10g |
$16.0 | 2025-02-25 | |
| Ambeed | A532623-25g |
tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate |
198904-85-7 | 97% | 25g |
$32.0 | 2025-02-25 | |
| Ambeed | A532623-100g |
tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate |
198904-85-7 | 97% | 100g |
$110.0 | 2025-02-25 | |
| Ambeed | A532623-500g |
tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate |
198904-85-7 | 97% | 500g |
$390.0 | 2025-02-25 | |
| Alichem | A029194094-100g |
tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate |
198904-85-7 | 97% | 100g |
$373.70 | 2023-09-02 |
1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:198904-85-7)tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate
Order Number:LE5496;LE5649841
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:198904-85-7)tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate
Order Number:sfd3860
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
1-Boc-2-4-(2-pyridinyl)benzylidenehydrazine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:198904-85-7)tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:198904-85-7)tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry